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Compound of Interest

Compound Name: Isoamyl phenylacetate

Cat. No.: B094502 Get Quote

Essential Safety and Handling Guide for Isoamyl
Phenylacetate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals handling

Isoamyl phenylacetate. The following information is synthesized from safety data sheets and

chemical handling resources to ensure user safety and regulatory compliance.

Key Hazards and Precautions
Isoamyl phenylacetate is a combustible liquid that can cause mild skin and eye irritation.[1][2]

It is also toxic to aquatic life with long-lasting effects.[3] Therefore, it is crucial to handle this

chemical in a well-ventilated area and avoid release into the environment.[2][3][4]

Physical and Chemical Properties
A summary of the key quantitative data for Isoamyl phenylacetate is provided below for easy

reference.
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Property Value

CAS Number 102-19-2[1][5][6]

Molecular Formula C₁₃H₁₈O₂[3][5][6][7]

Molecular Weight 206.28 g/mol [5][6][7][8]

Appearance Colorless to pale yellow liquid[5][6][7][9]

Boiling Point 267 - 269 °C[5][6]

Flash Point > 93.3 °C (> 200.0 °F) Closed Cup[1]

Density 0.975 - 0.978 g/mL at 25 °C[5][7]

Solubility in Water 16.47 mg/L @ 20 °C[2]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to minimize exposure and ensure

safety. The following table outlines the recommended PPE for handling Isoamyl
phenylacetate.
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PPE Category Item Specification

Eye Protection Safety glasses or goggles

Wear chemical safety goggles

that provide a complete seal

around the eyes. A face shield

may be necessary if there is a

splash hazard.[10][11]

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended.[12][13]

Inspect gloves for integrity

before each use.

Body Protection Laboratory coat

A standard laboratory coat

should be worn to protect

against skin contact.[12][13]

For larger quantities, a

chemical-resistant apron is

advisable.

Respiratory Protection
Not generally required under

normal use

Use in a well-ventilated area. If

vapors or aerosols are likely to

be generated, a NIOSH-

approved respirator is

recommended.[4][13]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and environmental

protection.

Step-by-Step Handling and Storage Protocol
Preparation: Before handling, ensure you are in a well-ventilated area, preferably under a

chemical fume hood. Have an eyewash station and safety shower readily accessible.

Donning PPE: Wear all the recommended personal protective equipment as detailed in the

table above.
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Handling: Avoid contact with skin and eyes.[2][4] Do not breathe vapors.[14] Keep the

container tightly closed when not in use.[2][4]

Storage: Store in a cool, dry, and well-ventilated place, away from heat, sparks, open flames,

and direct sunlight.[2][4][14] Keep containers tightly sealed.[2]

Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in the work

area.[2][15]

Spill Management
In the event of a spill, follow these procedures:

Immediate Action: Eliminate all ignition sources.[1]

Containment: For small spills, absorb with an inert material such as sand, earth, or

vermiculite and place it in a suitable container for disposal.[1][4] For large spills, dike the

material to prevent it from spreading or entering drains.[1]

Ventilation: Ensure the area is well-ventilated.

Decontamination: Clean the spill area thoroughly.

Disposal Plan
Proper disposal is crucial to prevent environmental harm.

Waste Characterization: Unused Isoamyl phenylacetate should be treated as hazardous

chemical waste.[1]

Container Disposal: Do not reuse empty containers as they may retain product residue.[2]

[14] Empty containers should be taken to an approved waste handling site for recycling or

disposal.[1][14]

Regulatory Compliance: Dispose of the chemical waste in accordance with all applicable

federal, state, and local environmental regulations.[1][2] Contact a licensed professional

waste disposal service.[2]
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Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling Isoamyl
phenylacetate.
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Caption: Workflow for the safe handling of Isoamyl phenylacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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